Cas no 2157308-04-6 (tert-butyl octahydropyrano3,4-cpyrrole-7a-carboxylate)

• Product Name: tert-butyl octahydropyrano3,4-cpyrrole-7a-carboxylate
• CAS No: 2157308-04-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5638132
• PubChem ID: 165902800
• Update Time: 2025-06-03

tert-butyl octahydropyrano3,4-cpyrrole-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2157308-04-6
• tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate
• EN300-27782886
• tert-butyl octahydropyrano3,4-cpyrrole-7a-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)12-4-5-15-7-9(12)6-13-8-12/h9,13H,4-8H2,1-3H3
• InChI Key： OQNBGRGDRQNPIM-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)OC(C)(C)C)CNCC2C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl octahydropyrano3,4-cpyrrole-7a-carboxylate

Comprehensive Overview of tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 2157308-04-6)

The compound tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 2157308-04-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, combining a pyran ring fused with a pyrrole moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate is its tert-butyl ester group, which enhances its stability and solubility in organic solvents. This property is critical for its use in multi-step synthetic routes, where protecting groups play a pivotal role. The compound's CAS No. 2157308-04-6 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Recent trends indicate a growing interest in fused heterocycles and scaffold diversification, aligning with the compound's structural versatility.

In the context of current research hotspots, tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate is frequently discussed in forums focusing on fragment-based drug design (FBDD) and medicinal chemistry optimization. Its rigid bicyclic system serves as an excellent template for designing ligands with high binding affinity. Moreover, the compound's relevance to GPCR-targeted therapies and neurodegenerative disease research has spurred collaborations between synthetic chemists and pharmacologists.

From a synthetic perspective, the preparation of tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate often involves asymmetric catalysis or ring-closing metathesis (RCM), techniques that are widely searched by organic chemists. The compound's chiral centers and stereochemical complexity make it a challenging yet rewarding target for total synthesis projects. Analytical methods such as HPLC purity analysis and NMR spectroscopy are essential for characterizing this molecule, as highlighted in recent publications.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many high-risk substances, tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate is not classified as a hazardous material, making it safer to handle in laboratory settings. This aspect is particularly appealing to researchers seeking green chemistry alternatives and sustainable synthesis methods. Searches for eco-friendly heterocycle synthesis often include derivatives of this compound as case studies.

Looking ahead, the demand for tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate is expected to rise, driven by its utility in high-throughput screening (HTS) libraries and structure-activity relationship (SAR) studies. Its compatibility with parallel synthesis techniques further enhances its appeal for combinatorial chemistry. As the pharmaceutical industry continues to explore undruggable targets, this compound's modular architecture positions it as a key player in next-generation drug development.

In summary, tert-butyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 2157308-04-6) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from lead compound optimization to chemical biology probes—underscore its value in modern research. For those exploring privileged structures or bioisosteric replacements, this compound offers a compelling case study in molecular design and functionality.